molecular formula C22H18BrN3O5S2 B11535536 4-bromo-N-(1,1-dioxido-1,2-benzothiazol-3-yl)-N'-methyl-N'-[(4-methylphenyl)sulfonyl]benzohydrazide

4-bromo-N-(1,1-dioxido-1,2-benzothiazol-3-yl)-N'-methyl-N'-[(4-methylphenyl)sulfonyl]benzohydrazide

Cat. No.: B11535536
M. Wt: 548.4 g/mol
InChI Key: PPKYRUSBVDBXFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    4-bromo-N-(1,1-dioxido-1,2-benzothiazol-3-yl)-N’-methyl-N’-[(4-methylphenyl)sulfonyl]benzohydrazide: is a complex organic compound with the chemical formula CHNOS.

  • It features a benzothiazole ring system with a bromine substituent, a sulfonyl group, and a hydrazide moiety.
  • The compound’s structure is characterized by the presence of a 1,1-dioxido-1,2-benzothiazole ring, which imparts unique properties.
  • Preparation Methods

    • Unfortunately, specific synthetic routes for this compound are not readily available in the literature. it likely involves the condensation of appropriate precursors.
    • Industrial production methods may involve modifications of existing synthetic procedures or custom approaches tailored to large-scale production.
  • Chemical Reactions Analysis

      Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products depend on reaction conditions, but they likely involve modifications of the benzothiazole ring or the sulfonyl group.

  • Scientific Research Applications

  • Mechanism of Action

    • The compound’s mechanism of action remains to be fully elucidated. It likely interacts with specific molecular targets or pathways, affecting cellular processes.
  • Comparison with Similar Compounds

    • Unfortunately, I don’t have information on directly similar compounds. related benzothiazole derivatives exist, and further exploration could highlight its uniqueness.

    Properties

    Molecular Formula

    C22H18BrN3O5S2

    Molecular Weight

    548.4 g/mol

    IUPAC Name

    4-bromo-N-(1,1-dioxo-1,2-benzothiazol-3-yl)-N'-methyl-N'-(4-methylphenyl)sulfonylbenzohydrazide

    InChI

    InChI=1S/C22H18BrN3O5S2/c1-15-7-13-18(14-8-15)33(30,31)25(2)26(22(27)16-9-11-17(23)12-10-16)21-19-5-3-4-6-20(19)32(28,29)24-21/h3-14H,1-2H3

    InChI Key

    PPKYRUSBVDBXFQ-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC=C(C=C1)S(=O)(=O)N(C)N(C2=NS(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Br

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.